Cas no 769-86-8 (2-Methylazulene)
2-Methylazulene structure
Product Name:2-Methylazulene
2-Methylazulene Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylazulene
- Azulene, 2-methyl-
- 2-Methyl-azulen
- 2-methyl-azulene
- AK-79879
- ANW-68310
- CTK2G7080
- KB-69039
- 769-86-8
- ZRCFBHGCJAIXIH-UHFFFAOYSA-N
- DTXSID70456070
- 2-methyl azulene
- AKOS016007195
-
- MDL: MFCD18072911
- Inchi: 1S/C11H10/c1-9-7-10-5-3-2-4-6-11(10)8-9/h2-8H,1H3
- InChI Key: ZRCFBHGCJAIXIH-UHFFFAOYSA-N
- SMILES: C12=CC=CC=CC1=CC(C)=C2
Computed Properties
- Exact Mass: 142.0783
- Monoisotopic Mass: 142.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.016
- Melting Point: 47-48 ºC
- Boiling Point: 243 ºC
- Flash Point: 94 ºC
- PSA: 0
2-Methylazulene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M075020-50mg |
2-Methylazulene |
769-86-8 | 50mg |
$ 240.00 | 2022-06-04 | ||
| TRC | M075020-100mg |
2-Methylazulene |
769-86-8 | 100mg |
$ 395.00 | 2022-06-04 | ||
| 1PlusChem | 1P005S3R-1g |
2-Methylazulene |
769-86-8 | 98% | 1g |
$31.00 | 2023-12-16 | |
| 1PlusChem | 1P005S3R-5g |
2-Methylazulene |
769-86-8 | 98% | 5g |
$63.00 | 2023-12-16 | |
| 1PlusChem | 1P005S3R-10g |
2-Methylazulene |
769-86-8 | 98% | 10g |
$104.00 | 2023-12-16 | |
| 1PlusChem | 1P005S3R-15g |
2-Methylazulene |
769-86-8 | 98% | 15g |
$142.00 | 2023-12-16 | |
| 1PlusChem | 1P005S3R-25g |
2-Methylazulene |
769-86-8 | 98% | 25g |
$203.00 | 2023-12-16 | |
| Aaron | AR005SC3-1g |
2-Methylazulene |
769-86-8 | 98% | 1g |
$15.00 | 2025-02-13 | |
| Aaron | AR005SC3-10g |
2-Methylazulene |
769-86-8 | 98% | 10g |
$118.00 | 2025-02-13 | |
| Aaron | AR005SC3-5g |
2-Methylazulene |
769-86-8 | 98% | 5g |
$60.00 | 2025-02-13 |
2-Methylazulene Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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